Cas no 221109-26-8 (2-Phenyl-3-(piperidin-4-yl)-1H-indole)

• Product Name: 2-Phenyl-3-(piperidin-4-yl)-1H-indole
• CAS No: 221109-26-8
• MF: C₁₉H₂₀N₂
• MW: 276.375504493713
• MDL: MFCD03426314
• CID: 253616
• PubChem ID: 9882067
• Update Time: 2025-06-12

2-Phenyl-3-(piperidin-4-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-3-(piperidin-4-yl)-1H-indole
• 1H-Indole,2-phenyl-3-(4-piperidinyl)-
• 2-PHENYL-3-(4-PIPERIDINYL)-1H-INDOLE
• 2-phenyl-3-piperidin-4-yl-1H-indole
• 3-(Piperidin-4-yl)-2-phenyl-1H-indole
• FWPAVENSJPMGJO-UHFFFAOYSA-N
• UNII-C8QVX49UNW
• 2-Phenyl-3-(4-piperidinyl)indole
• A878713
• AKOS015898489
• 221109-26-8
• AS-62753
• 1H-Indole, 2-phenyl-3-(4-piperidinyl)-
• PD180676
• FT-0707553
• C8QVX49UNW
• BDBM50095050
• DTXSID60432328
• MFCD03426314
• AM20030371
• SCHEMBL7962369
• CHEMBL295559

• MDL： MFCD03426314
• Inchi： 1S/C19H20N2/c1-2-6-15(7-3-1)19-18(14-10-12-20-13-11-14)16-8-4-5-9-17(16)21-19/h1-9,14,20-21H,10-13H2
• InChI Key： FWPAVENSJPMGJO-UHFFFAOYSA-N
• SMILES： N1CCC(C2=C(C3C=CC=CC=3)NC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 278.17800
• Monoisotopic Mass: 276.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.131
• Boiling Point: 484.065°C at 760 mmHg
• Flash Point: 246.554°C
• Refractive Index: 1.637
• PSA: 24.06000
• LogP: 4.40340

Additional information on 2-Phenyl-3-(piperidin-4-yl)-1H-indole

Recent Advances in the Study of 2-Phenyl-3-(piperidin-4-yl)-1H-indole (CAS: 221109-26-8) in Chemical Biology and Drug Discovery

The compound 2-Phenyl-3-(piperidin-4-yl)-1H-indole (CAS: 221109-26-8) has recently emerged as a promising scaffold in chemical biology and drug discovery. This heterocyclic molecule, characterized by its indole core and piperidine substitution, has garnered significant attention due to its potential pharmacological properties. Recent studies have explored its role as a modulator of various biological targets, including G protein-coupled receptors (GPCRs) and kinases, making it a versatile candidate for therapeutic development.

One of the key findings in recent research is the compound's interaction with serotonin receptors, particularly the 5-HT_2A subtype. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Phenyl-3-(piperidin-4-yl)-1H-indole exhibits high affinity and selectivity for 5-HT_2A receptors, suggesting its potential as a lead compound for neuropsychiatric disorders such as schizophrenia and depression. The study utilized molecular docking and in vitro binding assays to elucidate the structural determinants of this interaction, providing valuable insights for further optimization.

In addition to its CNS applications, recent investigations have highlighted the compound's anticancer properties. A preprint manuscript (2024) from a research group at the University of Cambridge reported that 2-Phenyl-3-(piperidin-4-yl)-1H-indole inhibits the proliferation of certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. The study employed a combination of cell-based assays and proteomic analysis to validate the mechanism of action, revealing a dose-dependent reduction in tumor cell viability. These findings position the compound as a potential candidate for oncology drug development.

The synthetic accessibility of 2-Phenyl-3-(piperidin-4-yl)-1H-indole has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new methodology employs a one-pot cascade reaction, significantly streamlining the production process and making the compound more accessible for large-scale pharmacological studies.

Looking forward, the versatility of 2-Phenyl-3-(piperidin-4-yl)-1H-indole suggests broad potential across multiple therapeutic areas. Current research efforts are exploring its application in inflammation, metabolic disorders, and infectious diseases. However, challenges remain in optimizing its pharmacokinetic properties and target selectivity. Future studies will need to address these limitations while continuing to elucidate the compound's full therapeutic potential.